![molecular formula C18H20BrNOS B2430912 2-[(4-bromophenyl)sulfanyl]-N-(4-butylphenyl)acetamide CAS No. 303091-29-4](/img/structure/B2430912.png)
2-[(4-bromophenyl)sulfanyl]-N-(4-butylphenyl)acetamide
Description
2-[(4-bromophenyl)sulfanyl]-N-(4-butylphenyl)acetamide, otherwise known as 4-bromo-N-(4-butylphenyl)benzenesulfonamide, is a synthetic organic compound used in a variety of scientific research applications. It is a colorless solid that is soluble in water and has a molecular weight of 384.3 g/mol. This compound has been studied extensively in recent years due to its interesting chemical and physical properties, its potential applications in scientific research, and its possible therapeutic benefits.
Scientific Research Applications
- Triazoles, including this compound, exhibit antibacterial properties . Researchers have explored their potential as antimicrobial agents against bacterial infections. Investigating the specific mechanisms and efficacy of this compound against different bacterial strains could be valuable.
- Triazoles are known for their antifungal activity . This compound might be effective against fungal pathogens, making it relevant for developing antifungal drugs or treatments.
- The presence of the 4,5-disubstituted-4H-1,2,4-triazole-3-thiol moiety has been associated with anticancer effects . Researchers could explore its potential as a novel anticancer agent, studying its impact on cancer cell lines and mechanisms of action.
- Some triazoles have shown anticonvulsant properties . Researchers could explore whether this compound has similar effects, potentially contributing to the development of antiepileptic drugs.
Antibacterial Activity
Antifungal Properties
Anticancer Research
Anticonvulsant Effects
properties
IUPAC Name |
2-(4-bromophenyl)sulfanyl-N-(4-butylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrNOS/c1-2-3-4-14-5-9-16(10-6-14)20-18(21)13-22-17-11-7-15(19)8-12-17/h5-12H,2-4,13H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPVAJSSMCQPSKT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)CSC2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20BrNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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